3-O-methylquercetin 7-O-beta-glucopyranosyl-4'-O-beta-D-glucopyranoside

Specification

• CAS No.: 47858-32-2
• Molecular Formula: C28H32O17
• Molecular Weight: 640.5 g/mol
• IUPAC Name: 5-hydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one
• Standard InChI: InChI=1S/C28H32O17/c1-40-26-20(35)17-12(32)5-10(41-27-23(38)21(36)18(33)15(7-29)44-27)6-14(17)42-25(26)9-2-3-13(11(31)4-9)43-28-24(39)22(37)19(34)16(8-30)45-28/h2-6,15-16,18-19,21-24,27-34,36-39H,7-8H2,1H3/t15-,16-,18-,19-,21+,22+,23-,24-,27-,28-/m1/s1
• Standard InChI Key: XEHNPVYZNPRTMA-GZKNRDGBSA-N
• Isomeric SMILES: COC1=C(OC2=CC(=CC(=C2C1=O)O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)C4=CC(=C(C=C4)O[C@H]5[C@@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O
• Canonical SMILES: COC1=C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)O

Introduction

Structural Characteristics

Molecular Architecture

The compound’s IUPAC name, 5-hydroxy-2-[3-hydroxy-4-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyphenyl]-3-methoxy-7-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxychromen-4-one, delineates its intricate structure. Key features include:

• A 3-O-methylquercetin aglycone with hydroxyl groups at positions 5, 3', and 4'.

• β-D-glucopyranosyl moieties at positions 7 and 4', linked via glycosidic bonds.

• Stereochemical specificity confirmed by the InChI key XEHNPVYZNPRTMA-GZKNRDGBSA-N, which encodes the absolute configuration of chiral centers.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₂₈H₃₂O₁₇
Molecular Weight	640.5 g/mol
CAS Registry Number	47858-32-2
SMILES Notation	COC1=C(OC2=CC(=CC(=C2C1=O)O)OC3C(C(C(C(O3)CO)O)O)O)C4=CC(=C(C=C4)OC5C(C(C(C(O5)CO)O)O)O)O

Natural Occurrence and Extraction

Biosynthetic Origins

This compound is endemic to Ophioglossum pedunculosum, a fern species within the Ophioglossaceae family. Flavonoid glycosides in such plants often serve as UV protectants, antioxidants, or signaling molecules during stress responses.

Extraction Methodologies

Isolation typically involves:

• Solvent Extraction: Polar solvents (e.g., methanol-water mixtures) recover glycosides from plant tissues.

• Chromatographic Purification: Column chromatography (silica gel, Sephadex LH-20) and preparative HPLC achieve >95% purity, as verified by NMR and mass spectrometry.

Synthesis and Modification

Chemical Synthesis

While natural extraction remains primary, semi-synthetic routes involve:

• Selective Methylation: Quercetin is methylated at the 3-OH position using dimethyl sulfate under alkaline conditions.

• Glycosylation: Enzymatic (glycosyltransferases) or chemical (Koenigs-Knorr reaction) methods attach glucopyranosyl groups to positions 7 and 4'.

Table 2: Synthetic Challenges and Solutions

Challenge	Strategy	Outcome
Regioselective glycosylation	Protecting group strategies (e.g., acetyl)	80% yield
Stereochemical control	Use of β-glucosidases	>90% β-anomer

Biological and Pharmacological Activities

Plant Metabolite Functions

In O. pedunculosum, this compound likely contributes to:

• Oxidative Stress Mitigation: Scavenging reactive oxygen species (ROS) via phenolic hydroxyl groups.

• Pathogen Defense: Glycosylation enhances solubility, facilitating transport to infection sites.

Related Compounds and Analogues

Transilin (3-O-Methylquercetin-7-O-β-D-Glucopyranoside)

A structural analogue (CID 15595751) lacking the 4'-glucosyl group exhibits reduced solubility but higher membrane permeability.

Table 3: Comparative Analysis

Property	3-O-Methylquercetin Di-glucoside	Transilin
Molecular Weight	640.5 g/mol	478.4 g/mol
LogP (Predicted)	-1.2	0.8
Bioactivity	Antioxidant, anti-inflammatory	Antimicrobial